Cas no 2221812-41-3 (2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane)

• Product Name: 2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane
• CAS No: 2221812-41-3
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD31619377
• CID: 5073963
• Update Time: 2026-03-01

2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane

• MDL： MFCD31619377
• Inchi： 1S/C9H8BrClO2/c10-6-2-1-3-7(11)8(6)9-12-4-5-13-9/h1-3,9H,4-5H2
• InChI Key： BJGLBVSHVGSPBE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1OCCO1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5

Additional information on 2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane

Introduction to 2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane (CAS No. 2221812-41-3)

2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane, identified by its Chemical Abstracts Service (CAS) number 2221812-41-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound features a dioxolane ring substituted with a bromo and chloro group on a phenyl ring, making it a versatile intermediate in synthetic chemistry. The unique structural attributes of this molecule have garnered attention for its potential applications in drug discovery and material science.

The dioxolane moiety, a five-membered oxygen-containing heterocycle, is known for its stability and reactivity, which makes it a valuable scaffold in medicinal chemistry. In particular, the presence of both bromo and chloro substituents on the aromatic ring enhances the electrophilicity of the molecule, facilitating various chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These properties are particularly useful in constructing more complex molecular architectures.

Recent advancements in pharmaceutical research have highlighted the utility of 2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane as a building block for developing novel therapeutic agents. The compound’s ability to undergo selective functionalization has been exploited in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. For instance, studies have demonstrated its role in generating substituted dioxolanes that exhibit inhibitory activity against specific biological targets.

One notable area of research involves the use of 2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane in the development of small-molecule probes for protein interaction studies. The dioxolane ring serves as a handle for derivatization, allowing researchers to attach fluorophores or affinity tags for biochemical assays. Such probes are instrumental in understanding the mechanisms of protein-protein interactions, which is crucial for drug design and target validation.

The synthetic methodologies employed in the preparation of 2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane have also seen considerable innovation. Modern synthetic routes often involve transition-metal-catalyzed reactions that improve yield and selectivity. For example, palladium-catalyzed cross-coupling reactions between aryl halides and dioxolane derivatives have enabled the efficient construction of this compound. These advances underscore the importance of 2221812-41-3 in facilitating complex synthetic transformations.

In addition to its pharmaceutical applications, 2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane has been explored in materials science. Its structural features make it a candidate for designing polymers with tailored properties, such as thermal stability and mechanical strength. Researchers are investigating its incorporation into copolymer matrices to enhance material performance in various industrial applications.

The growing interest in dioxolane-based compounds stems from their broad spectrum of reactivity and biological activity. Computational studies have predicted that derivatives of 2221812-41-3 may exhibit potent effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. These predictions are now being validated through experimental synthesis and biological testing.

The chemical behavior of 2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane is also influenced by its solubility characteristics. The presence of polar functional groups enhances its solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for both synthetic reactions and biological assays. This solubility profile allows for easier handling and purification compared to less soluble analogs.

Future research directions may focus on optimizing the synthesis of 2221812-41-3 to achieve higher purity and scalability. Green chemistry principles are being integrated into these processes to minimize waste and reduce environmental impact. Additionally, exploring new derivatives through structure-activity relationship (SAR) studies could uncover novel pharmacological properties.

The role of computational chemistry in understanding the reactivity of 2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane cannot be overstated. Molecular modeling techniques provide insights into how different substituents affect electronic distributions and steric interactions within the molecule. These insights guide experimentalists in designing more effective synthetic strategies.

In conclusion, 2221812-41-3 represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for further chemical exploration. As research progresses, 2-(2-Bromo-6-chlorophenyl)-1,3-dioxolane is poised to contribute significantly to advancements in drug discovery and material innovation.